Cas no 1983066-39-2 (Methyl 2-amino-2-cyclobutylacetate hydrochloride)

• Product Name: Methyl 2-amino-2-cyclobutylacetate hydrochloride
• CAS No: 1983066-39-2
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD20257279
• CID: 4780291
• Update Time: 2026-02-27

Methyl 2-amino-2-cyclobutylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-cyclobutylacetate hydrochloride
• Methyl 2-amino-2-cyclobutylacetate HCl
• (S)-methyl 2-amino-2-cyclobutylacetate (hydrochloride)

• MDL： MFCD20257279
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)6(8)5-3-2-4-5;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： NCYCNCGWPRDKDC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1CCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-2-cyclobutylacetate hydrochloride

Methyl 2-amino-2-cyclobutylacetate Hydrochloride (CAS No. 1983066-39-2): A Comprehensive Overview

Methyl 2-amino-2-cyclobutylacetate hydrochloride (CAS No. 1983066-39-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl structure and amino functionality, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of methyl 2-amino-2-cyclobutylacetate hydrochloride is composed of a cyclobutyl ring attached to an amino acid ester, which is further modified by the presence of a methyl group and a hydrochloride salt. This structural complexity imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic use.

Recent studies have highlighted the potential of methyl 2-amino-2-cyclobutylacetate hydrochloride in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain sensation.

In addition to its anti-inflammatory and analgesic properties, methyl 2-amino-2-cyclobutylacetate hydrochloride has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of cellular processes such as cell cycle progression and apoptosis.

The pharmacokinetic profile of methyl 2-amino-2-cyclobutylacetate hydrochloride has been extensively studied to understand its behavior in vivo. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-amino-2-cyclobutylacetate hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific disease conditions.

The synthesis of methyl 2-amino-2-cyclobutylacetate hydrochloride involves a series of well-defined chemical reactions that can be optimized for large-scale production. The process typically starts with the formation of the cyclobutyl ring followed by the introduction of the amino acid ester moiety. The final step involves the conversion to the hydrochloride salt form to enhance its stability and solubility.

In conclusion, methyl 2-amino-2-cyclobutylacetate hydrochloride (CAS No. 1983066-39-2) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry and pharmaceutical development.